Cas no 2228708-96-9 (2-(3,5-difluoro-2-methoxyphenoxy)acetic acid)

• Product Name: 2-(3,5-difluoro-2-methoxyphenoxy)acetic acid
• CAS No: 2228708-96-9
• MF: C₉H₈F₂O₄
• MW: 218.154230117798
• CID: 6235371
• PubChem ID: 165760768
• Update Time: 2025-05-26

2-(3,5-difluoro-2-methoxyphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluoro-2-methoxyphenoxy)acetic acid
• EN300-1799323
• 2228708-96-9

• Inchi： 1S/C9H8F2O4/c1-14-9-6(11)2-5(10)3-7(9)15-4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： YVHVVVHPTIWPFX-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)OCC(=O)O)F

Computed Properties

• Exact Mass: 218.03906506g/mol
• Monoisotopic Mass: 218.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(3,5-difluoro-2-methoxyphenoxy)acetic acid

Compound 2-(3,5-Difluoro-2-Methoxyphenoxy)Acetic Acid: A Comprehensive Overview

2-(3,5-Difluoro-2-methoxyphenoxy)acetic acid, also known by its CAS number 2228708-96-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenoxy group with an acetic acid moiety. The phenoxy group itself is substituted with fluorine atoms at the 3 and 5 positions and a methoxy group at the 2 position, contributing to its distinct chemical properties.

The synthesis of 2-(3,5-difluoro-2-methoxyphenoxy)acetic acid involves a series of well-established organic reactions. Typically, the phenoxy group is introduced via nucleophilic aromatic substitution or coupling reactions, while the acetic acid moiety is added through esterification or hydrolysis steps. The presence of electron-withdrawing groups like fluorine atoms enhances the reactivity of the aromatic ring, facilitating these transformations. Recent advancements in catalytic methods have further optimized the synthesis process, improving yield and selectivity.

In terms of physical properties, 2-(3,5-difluoro-2-methoxyphenoxy)acetic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various applications in chemical synthesis and pharmaceutical development.

The compound has garnered attention due to its potential biological activity. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of herbicides and pharmaceutical agents. For instance, researchers have investigated its ability to inhibit specific enzymes involved in plant growth regulation, suggesting its potential as a herbicidal agent.

In addition to its direct applications, 2-(3,5-difluoro-2-methoxyphenoxy)acetic acid serves as an intermediate in the synthesis of more complex molecules. Its structure provides a versatile platform for further functionalization, enabling the creation of derivatives with enhanced biological activity or improved pharmacokinetic profiles.

From an environmental perspective, understanding the fate and behavior of 2-(3,5-difluoro-2-methoxyphenoxy)acetic acid in natural systems is crucial. Studies have shown that it undergoes degradation under specific environmental conditions, such as UV light exposure or microbial activity. These findings are essential for assessing its potential impact on ecosystems and guiding responsible use in agricultural and industrial settings.

In conclusion, 2-(3,5-difluoro-2-methoxyphenoxy)acetic acid, CAS No. 2228708-96-9, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and chemical properties continue to inspire innovative research directions, solidifying its role as an important building block in modern chemistry.